Cas no 380575-89-3 (2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate)

• Product Name: 2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate
• CAS No: 380575-89-3
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 5453267
• PubChem ID: 2352560
• Update Time: 2025-10-20

2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 380575-89-3
• Z18370760
• [2-[cyclohexyl(ethyl)amino]-2-oxoethyl] 6-chloropyridine-3-carboxylate
• AKOS007944259
• EN300-26587181
• [CYCLOHEXYL(ETHYL)CARBAMOYL]METHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• 2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate

• Inchi： 1S/C16H21ClN2O3/c1-2-19(13-6-4-3-5-7-13)15(20)11-22-16(21)12-8-9-14(17)18-10-12/h8-10,13H,2-7,11H2,1H3
• InChI Key： PDMAZWBDQAQTDE-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OCC(N(C1CCCCC1)CC)=O)=O

Computed Properties

• Exact Mass: 324.1240702g/mol
• Monoisotopic Mass: 324.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.3±35.0 °C(Predicted)
• pka: -1.17±0.20(Predicted)

Additional information on 2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate

2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate

The compound 2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate (CAS No. 380575-89-3) is a sophisticated organic molecule with a unique structure that combines elements of both cyclohexane derivatives and pyridine carboxylates. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a cyclohexylethylamino group and a 6-chloro-3-pyridinecarboxylate moiety, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of cyclohexane derivatives in drug design, particularly due to their ability to enhance bioavailability and stability. The cyclohexylethylamino group in this compound is a key feature that may influence its pharmacokinetic properties. Researchers have explored the use of such groups in developing new therapeutic agents, especially in the context of targeted drug delivery systems. The presence of the 6-chloro-3-pyridinecarboxylate group further adds complexity to the molecule, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The synthesis pathway involves the reaction of a suitable cyclohexane derivative with a chloropyridine carboxylic acid derivative under controlled conditions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels, which are critical for its potential commercial applications.

The compound's properties make it a promising candidate for use in agrochemicals, particularly as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth has been studied extensively. For instance, research published in the *Journal of Agricultural and Food Chemistry* demonstrated that analogs of this compound exhibit significant activity against common agricultural pests and pathogens.

In the pharmaceutical sector, the compound's structure suggests potential applications as an antimicrobial agent or as a component in drug delivery systems. The cyclohexylethylamino group may enhance membrane permeability, while the 6-chloro-3-pyridinecarboxylate moiety could serve as a binding site for specific receptors. These properties make it a valuable lead compound for further drug development.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that it undergoes degradation under certain environmental conditions, particularly in the presence of sunlight or microbial activity. This information is essential for assessing its potential impact on ecosystems and for developing strategies to minimize environmental risks.

In conclusion, 2-(Cyclohexylethylamino)-2-oxoethyl 6-chloro-3-pyridinecarboxylate (CAS No. 380575-89-3) is a multifaceted compound with significant potential across various industries. Its unique structure and chemical properties make it an attractive target for further research and development. As new insights into its synthesis, applications, and environmental impact continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.